Cas no 42794-87-6 (Benzidine, 3,3',5,5'-tetrafluoro-)

• Product Name: Benzidine, 3,3',5,5'-tetrafluoro-
• CAS No: 42794-87-6
• MF: C₁₂H₈F₄N₂
• MW: 256.198936462402
• CID: 2655352
• PubChem ID: 148458
• Update Time: 2025-04-21

Benzidine, 3,3',5,5'-tetrafluoro- Chemical and Physical Properties

Names and Identifiers

• 4-(4-amino-3,5-difluorophenyl)-2,6-difluoroaniline
• (1,1'-Biphenyl)-4,4'-diamine, 3,3',5,5'-tetrafluoro-(9CI)
• DTXSID30195478
• [1,1'-Biphenyl]-4,4'-diamine, 3,3',5,5'-tetrafluoro-
• BRN 2864699
• 3,3',5,5'-Tetrafluoro-(1,1'-biphenyl)-4,4'-diamine
• 82V8SZ5E3Q
• SCHEMBL9001391
• (1,1'-Biphenyl)-4,4'-diamine, 3,3',5,5'-tetrafluoro-
• DTXCID40117969
• Tetrafluorobenzidine, 3,3',5,5'
• 3,3',5,5'-Tetrafluoro[1,1'-biphenyl]-4,4'-diamine
• CCRIS 1278
• 3,3',5,5'-Tetrafluorobenzidine
• Benzidine, 3,3',5,5'-tetrafluoro-
• 42794-87-6

• Inchi： 1S/C12H8F4N2/c13-7-1-5(2-8(14)11(7)17)6-3-9(15)12(18)10(16)4-6/h1-4H,17-18H2
• InChI Key： FHDAHNBPYOFJMC-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)C1C=C(C(=C(C=1)F)N)F)F)N

Computed Properties

• Exact Mass: 256.062361
• Monoisotopic Mass: 256.062361
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52
• XLogP3: 2.6

Experimental Properties

• Density: 1.454
• Boiling Point: 303.4°C at 760 mmHg
• Flash Point: 136.5°C
• Refractive Index: 1.588